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molecular formula C7H6BrN3 B1273255 6-bromo-1H-indazol-3-amine CAS No. 404827-77-6

6-bromo-1H-indazol-3-amine

Cat. No. B1273255
CAS RN: 404827-77-6
M. Wt: 212.05 g/mol
InChI Key: WLDHNAMVDBASAW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08987275B2

Procedure details

The reaction mixture of 4-bromo-2-fluorobenzonitrile (10 g, 50 mmol), hydrazine hydrate (7.85 ml, 250 mmol) in n-butanol (60 mL) was heated at 130° C. for overnight. After cooling down to room temperature, the precipitated crystalline solid was filtered off and washed three times with ethyl acetate (15 mL each). The product was dried in vacuo (10.3 g).
Name
4-bromo-2-fluorobenzonitrile
Quantity
10 g
Type
reactant
Reaction Step One
Name
hydrazine hydrate
Quantity
7.85 mL
Type
reactant
Reaction Step One
Name
n-butanol
Quantity
60 mL
Type
solvent
Reaction Step One
Name
6-Bromo-1H-indazol-3-amine

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:9]=[CH:8][C:5]([C:6]#[N:7])=[C:4](F)[CH:3]=1.O.[NH2:12][NH2:13]>C(O)CCC>[Br:1][C:2]1[CH:9]=[C:8]2[C:5]([C:6]([NH2:7])=[N:12][NH:13]2)=[CH:4][CH:3]=1 |f:1.2|

Inputs

Step One
Name
4-bromo-2-fluorobenzonitrile
Quantity
10 g
Type
reactant
Smiles
BrC1=CC(=C(C#N)C=C1)F
Name
hydrazine hydrate
Quantity
7.85 mL
Type
reactant
Smiles
O.NN
Name
n-butanol
Quantity
60 mL
Type
solvent
Smiles
C(CCC)O

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
130 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
After cooling down to room temperature
FILTRATION
Type
FILTRATION
Details
the precipitated crystalline solid was filtered off
WASH
Type
WASH
Details
washed three times with ethyl acetate (15 mL each)
CUSTOM
Type
CUSTOM
Details
The product was dried in vacuo (10.3 g)

Outcomes

Product
Name
6-Bromo-1H-indazol-3-amine
Type
Smiles
BrC1=CC=C2C(=NNC2=C1)N

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.